n-[(1s)-1-Phenylethyl]acetamide

• IUPAC Name: N-[(1S)-1-phenylethyl]acetamide
• InChI: InChI=1S/C10H13NO/c1-8(11-9(2)12)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key: PAVMRYVMZLANOQ-QMMMGPOBSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC(=O)C
• Molecular Formula: C10H13NO
• DSSTOX Substance ID: DTXSID60940776
• Molecular Weight: 163.22 g/mol
• CAS RN: 19144-86-6

Description

N-[(1s)-1-Phenylethyl]acetamide, also known as N-phenylacetyl-L-prolylglycine ethyl ester, is a nootropic compound that is believed to enhance cognitive function, memory, and learning. The compound is a derivative of piracetam, a well-known nootropic, and has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

Target of Action

N-[(1S)-1-Phenylethyl]acetamide is a chemical compound that is structurally similar to acetamide . The primary target of acetamide is the Aliphatic amidase expression-regulating protein . This protein is found in Pseudomonas aeruginosa, a common bacterium . .

Mode of Action

Acetamide is known to interact with the Aliphatic amidase expression-regulating protein

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 1-phenylethylamine (10.45 g) and triethylamine (14.4 ml) in dichloromethane (100 ml) was added dropwise acetic anhydride (9.0 ml) at room temperature. The mixture was stirred at room temperature for 5 hr. The reaction mixture was poured into ice water (200 ml) and extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate and the solvent was evaporated. The obtained residue was left standing at room temperature for 3 hr. The obtained crude crystals were washed several times with hexane to give the title compound (14.0 g) as white crystals.

Synthesis routes and methods III

Procedure details

To 1 g (6.13 mmol) racemic N-acetyl 1-phenylethylamine (+/−)-1a, partially dissolved in 100 ml 0.1 M phosphate buffer pH 7.0, 100 ml (25.3 units) acylase from Arthrobacter aurescens Ac5R is added and the mixture is shaken (100 rpm) at 20° C. for 27 hours. After acidification (pH 2) by addition of HCl the reaction mixture is extracted three times with 100 ml dichloromethane. The combined organic layers are dried (MgSO4) and the solvent is distilled off after filtration, yielding 0.496 g (49.6%) of (S)-N-acetyl 1-phenylethylamine (−)-1a ([α]D20=−138.0° (c=1.0 EtOH), enantiomeric ratio S/R=96.8:3.2) as a white solid. The aqueous phase is neutralized by addition of NaHCO3 and extracted again with dichloromethane. Usual workup leads to 0.323 g (43.5%) of (R)-1-phenylethylamine (+)-1b ([α]D20=+29.4° (c=2.2 EtOH), enantiomeric ratio R/S=99.7:0.3) as colorless oil.

Synthesis routes and methods IV

Procedure details

Acetic anhydride (38.4 g) was dropwise added to a solution (200 ml) of (R)-(+)-1-phenylethylamine (30 g) in chloroform under ice-cooling. After completion of the reaction, ice water was added thereto and the mixture was extracted with chloroform. The extract was washed with 1N aqueous solution of sodium hydroxide and water. After drying, the mixture was concentrated under reduced pressure to give crystals, which were recrystallized from isopropyl ether to give 32.2 g of (+)-N-(1-phenylethyl)acetamide. [α]D =+143.5° (ethanol, c=1)